Cas no 2171856-70-3 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid
• CAS No: 2171856-70-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6121027
• PubChem ID: 165511922
• Update Time: 2025-10-25

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid
• 2171856-70-3
• EN300-1558059
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylpropanoic acid

• Inchi： 1S/C24H26N2O5/c1-24(2,22(28)29)26-21(27)19-11-14(19)12-25-23(30)31-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,14,19-20H,11-13H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： KHBLJKREPBYWOM-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid

Research Briefing on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid (CAS: 2171856-70-3)

In recent years, the compound 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid (CAS: 2171856-70-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) groups, has shown promise in various applications, including peptide synthesis, drug delivery, and as a building block for novel therapeutic agents. This briefing aims to provide an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid involves a multi-step process that leverages the reactivity of the Fmoc-protected amine and the cyclopropyl moiety. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches to reduce environmental impact. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

One of the most notable applications of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for the amine functionality, allowing for selective deprotection and subsequent peptide chain elongation. Researchers have reported improved efficiency and reduced side reactions when using this compound compared to traditional protecting groups. Additionally, the cyclopropyl ring introduces conformational constraints that can enhance the stability and bioactivity of the resulting peptides.

Beyond peptide synthesis, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid has been investigated for its potential in drug delivery systems. Its amphiphilic nature enables the formation of micelles or nanoparticles, which can encapsulate hydrophobic drugs and improve their solubility and bioavailability. Preliminary in vitro studies have demonstrated promising results in targeted drug delivery, particularly for cancer therapeutics.

In conclusion, the compound 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid (CAS: 2171856-70-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis and drug delivery highlight its potential to advance the development of novel therapeutics. Ongoing research is expected to further elucidate its mechanisms and expand its utility in the field.